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Compound of Interest

Compound Name: D-4-77

Cat. No.: B12392230 Get Quote

For researchers, scientists, and drug development professionals engaged in work with the

potent SARS-CoV-2 Mpro inhibitor, D-4-77, adherence to strict safety and handling protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective use of this compound in a

laboratory setting.

Immediate Safety and Hazard Information
D-4-77 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is a peptidyl inhibitor featuring an α-bromoacetamide warhead. Due to its potent

biological activity and classification, appropriate personal protective equipment (PPE) and

handling procedures must be utilized at all times.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the required PPE for handling D-4-77.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Hand Protection Gloves
Appropriate protective gloves

to prevent skin exposure.[2]

Body Protection Lab Coat/Coveralls

Long-sleeved protective

clothing to prevent skin

exposure.[2][3]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

[3]

Handling and Experimental Workflow
Safe handling of D-4-77 requires a controlled environment and a systematic workflow to

minimize the risk of exposure and contamination.

Experimental Workflow for Handling D-4-77
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Preparation Experimentation Cleanup & Disposal

Waste Disposal

Don PPE Prepare Engineering Controls (Fume Hood) Weigh Compound Dissolve Compound Perform Reaction/Assay Decontaminate Glassware & Surfaces Segregate & Label Waste Doff PPE

Store in Approved Hazardous Waste Container Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of D-4-77, from preparation to disposal.

Detailed Procedural Guidance
Preparation:

Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as specified in the table above.

Prepare Engineering Controls: All handling of D-4-77 powder should be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Weighing: Use a precision balance within the fume hood. Minimize the creation of dust by

handling the compound gently.

Experimentation:

Dissolution: If dissolving the compound, add the solvent slowly to the solid to avoid

splashing.

Reaction/Assay: Conduct all experimental procedures within the fume hood.

Cleanup:
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Decontamination: All glassware and surfaces that have come into contact with D-4-77 should

be decontaminated.

Waste Segregation: All contaminated materials, including disposable PPE, pipette tips, and

excess compound, must be collected as hazardous waste.

Doffing PPE: Remove PPE in the designated area, avoiding contact with the outer

contaminated surfaces. Wash hands thoroughly after removing gloves.

Disposal Plan
All waste containing D-4-77 must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Follow

all local, state, and federal regulations for hazardous waste disposal.

Key Experimental Data
The following table summarizes key in-vitro data for D-4-77.

Parameter Value Cell Line Reference

IC50 0.95 µM - [4]

EC50 0.49 µM Vero E6 [3]

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Remove any contact lenses, locate eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Inhalation

Immediately relocate self or casualty to fresh air.

If breathing is difficult, give cardiopulmonary

resuscitation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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